Cas no 15733-83-2 (4-Methoxyquinoline-2-carboxylic acid)

• Product Name: 4-Methoxyquinoline-2-carboxylic acid
• CAS No: 15733-83-2
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD00012336
• CID: 87602
• PubChem ID: 24858404
• Update Time: 2025-08-05

4-Methoxyquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxyquinoline-2-carboxylic acid
• 4-METHOXY-2-QUINOLINECARBOXYLIC ACID
• 2-Quinolinecarboxylic acid, 4-methoxy-
• AVBKMSSLAIKOGM-UHFFFAOYSA-N
• 4-Methoxy-quinoline-2-carboxylic acid
• PubChem7252
• 4-Methoxyquinaldic acid
• SMR000037045
• Oprea1_599887
• 2-carboxy-4-methoxyquinoline
• 4-methoxy-2-carboxyquinoline
• MLS000080766
• HMS2166F04
• HMS3310B09
• HTS000824
• BBL023075
• STK5301
• J-009406
• SB71483
• 2-Quinolinecarboxylicacid,4-methoxy-
• 4-METHOXY-2-QUINOLINECARBOXYLICACID
• AKOS005462860
• CHEMBL51773
• BS-4128
• CS-0063817
• 4-methoxyquinoline-2-carboxylicacid
• FT-0637267
• MFCD00012336
• SCHEMBL297225
• DTXSID20344130
• AB00401642-09
• EN300-5308752
• A809840
• Z1134163856
• 15733-83-2
• D73297
• 4-Methoxy-2-quinolinecarboxylic acid, 95%
• BDBM50004950
• DB-043350
• STK530194

• MDL： MFCD00012336
• Inchi： 1S/C11H9NO3/c1-15-10-6-9(11(13)14)12-8-5-3-2-4-7(8)10/h2-6H,1H3,(H,13,14)
• InChI Key： AVBKMSSLAIKOGM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)N=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 197 °C (dec.) (lit.)
• Boiling Point: 349.5±27.0 °C at 760 mmHg
• Flash Point: 165.1±23.7 °C
• Refractive Index: 1.648
• PSA: 59.42000
• LogP: 1.94160
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Methoxyquinoline-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids